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Compound of Interest

Compound Name: Ferene triazine

CAS No.: 90358-65-9

Cat. No.: B1219190

Get Quote

An In-Depth Technical Guide to the Structure of Ferene Triazine

Abstract
This technical guide provides a comprehensive examination of the molecular structure of

Ferene triazine, chemically known as 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine. We will delve

into its core chemical architecture, the physicochemical properties derived from this structure,

and the advanced analytical techniques used for its definitive elucidation. The guide will detail

the synthesis pathway and explain the causal relationship between the molecule's specific

arrangement of functional groups and its primary function as a potent iron(II) chelator.

Furthermore, we will explore the significance of the 1,2,4-triazine scaffold in the broader

context of drug discovery and development, positioning Ferene triazine as both a critical

analytical reagent and a foundational structure for medicinal chemistry. This document is

intended for researchers, scientists, and professionals in drug development who require a

deep, technical understanding of this versatile compound.

Molecular Identity and Core Architecture
The functionality and analytical utility of Ferene triazine are direct consequences of its unique

molecular structure. A precise understanding of its composition is the foundation for its
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application and modification.

Nomenclature and Chemical Identity
Ferene triazine is systematically identified as 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine.[1] Its

core is a 1,2,4-triazine isomer, which is a six-membered aromatic ring containing three nitrogen

atoms.[2] This central ring is substituted with specific functional groups that dictate its chemical

behavior.

The 1,2,4-Triazine Core: A Privileged Scaffold
The 1,2,4-triazine ring is a recognized "privileged scaffold" in medicinal chemistry.[3] Triazine

derivatives are known to possess a wide array of pharmacological activities, including

antimicrobial, anticancer, and anti-inflammatory properties.[4][5][6] The arrangement of nitrogen

atoms in the 1,2,4-triazine ring creates a unique electronic distribution that facilitates

interactions with biological targets and makes it a versatile core for designing novel therapeutic

agents.[6]

Key Functional Groups
The specific properties of Ferene triazine arise from the three substituents attached to its

triazine core:

A Pyridyl Group: Attached at the C3 position.

Two Furyl Groups: Attached at the C5 and C6 positions.

This precise arrangement of a pyridine ring adjacent to the triazine nitrogens forms the "ferroin"

functional group, a classic α-diimine motif responsible for the compound's potent and specific

iron-complexing capabilities.[1][7]

Caption: Chemical structure of Ferene triazine, highlighting the core and key functional

groups.

Physicochemical Properties
The macroscopic properties of Ferene triazine are a direct reflection of its molecular structure.
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Physical State and Solubility Profile
Ferene triazine presents as yellow crystals with a melting point in the range of 154-157°C.[1]

[7] A critical property dictated by its structure is its solubility. While its sulfonated derivatives are

highly water-soluble, the parent Ferene triazine molecule has low solubility in water.[7]

However, it exhibits good solubility in organic solvents like ethanol and in water/ethanol

mixtures, which makes it versatile for various analytical preparations.[1]

Spectroscopic Fingerprint
UV-visible spectroscopy provides a characteristic signature for Ferene triazine. It displays

distinct absorption bands at 209, 243, 306, and 339 nm.[1] These absorption patterns are

useful identifiers for confirming the presence of the compound and for monitoring its purity or its

reactions with metal ions.[1]

Property Value Source

Molecular Formula C₁₆H₁₀N₄O₂ [1][8]

Molecular Weight 290.28 g/mol [1]

Appearance Yellow crystals [1]

Melting Point 154-157°C [1][7]

CAS Number 90358-65-9 [9]

UV-Vis λmax 209, 243, 306, 339 nm [1]

Synthesis and Structural Verification
The synthesis of Ferene triazine is a straightforward process that yields a high-purity product,

the structure of which can be validated through elemental analysis.

Rationale for Synthetic Pathway Design
The chosen synthetic route involves the condensation of a 1,2-dicarbonyl compound (furil) with

an acid hydrazide (picolinamidrazone).[3][7] This is a common and efficient method for creating

substituted 1,2,4-triazines.[3] The pathway is advantageous as it avoids the costly and complex

sulfonation step required for its water-soluble analogue, Ferene.[1]
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Caption: Workflow for the synthesis and purification of Ferene triazine.

Experimental Protocol: Synthesis of Ferene Triazine
This protocol is adapted from established methodologies.[1][7]

Reaction Setup: Heat a suspension of 16 g (0.84 mol) of furil in 130 mL of isopropyl alcohol

to 60°C with stirring.

Addition of Reagent: Add 13 g (0.96 mol) of picolinamidrazone portion-wise over a 5-minute

period.

Reaction: Maintain the mixture at 60°C with continuous stirring for 30 minutes.

Initial Isolation: Isolate the crude solid product by filtration and wash it with water.

Acid Wash Purification: Suspend the crude product in 140 mL of 0.06 N hydrochloric acid

and stir for 2.5 hours. This step is crucial for removing unreacted basic precursors.

Final Washing: Filter the slurry. Wash the purified product first with water, then with hexane.

Drying: Air-dry the final product to yield pure Ferene triazine.

Purity and Identity Confirmation: Elemental Analysis
Elemental analysis serves as a fundamental check for purity and structural correctness by

comparing the experimentally determined elemental composition to the theoretical values
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calculated from the molecular formula. The close alignment of these values validates the

synthesis and purification process.[1][7]

Element Theoretical Value (%) Experimental Value (%)

Carbon (C) 66.21 66.16

Hydrogen (H) 3.47 3.45

Nitrogen (N) 19.31 19.24

Advanced Structural Elucidation Techniques
While elemental analysis confirms composition, advanced spectroscopic methods are required

to elucidate the precise connectivity and three-dimensional arrangement of atoms.

The Power of NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is one of the most powerful tools for

determining the structure of organic molecules. ¹³C NMR, in particular, provides definitive

confirmation of the carbon skeleton.[1][10]

Experimental Protocol: ¹³C NMR Analysis for Structural
Confirmation

Sample Preparation: Dissolve a precisely weighed sample of synthesized Ferene triazine in

a suitable deuterated solvent (e.g., CDCl₃).

Data Acquisition: Acquire the high-resolution ¹³C NMR spectrum on a high-field NMR

spectrometer.

Spectral Analysis: Analyze the resulting spectrum for chemical shifts and coupling patterns.

The key to this analysis is causality: specific signals directly correspond to specific carbon

environments within the molecule.

Pyridyl Carbons: Expect five distinct signals corresponding to the five protonated carbon

atoms of the pyridine ring.[1]
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Triazine Carbons: Expect three signals for the unprotonated carbons within the central

triazine ring.[1]

Furyl Carbons: Expect signals corresponding to the six protonated carbon atoms of the

two furyl rings.[1] The observed chemical shifts and coupling patterns must be consistent

with the proposed structure of 3-(2-pyridyl)-5,6-bis(2-furyl)-1,2,4-triazine to provide

definitive confirmation.[1][10]

Carbon Type
Observed Chemical Shift
(ppm)

Assignment Justification

Pyridine Ring
150.44, 125.39, 136.97,

124.09, 152.44

Consistent with the electronic

environment of a substituted

pyridine.[1]

Triazine Ring (Varies)

Three distinct signals confirm

the unprotonated C3, C5, and

C6 positions.[1]

Furyl Rings (Varies)

Signals and coupling patterns

are characteristic of 2-

substituted furan rings.[1]

X-ray Crystallography: The Gold Standard for 3D
Structure
For an unambiguous determination of the three-dimensional molecular structure, including

bond lengths, bond angles, and crystal packing, single-crystal X-ray diffraction is the ultimate

technique. While a specific crystal structure for the parent Ferene triazine is not detailed in the

available literature, this method has been successfully applied to confirm the structures of

numerous complex triazine derivatives and their metal complexes.[11][12] The successful

crystallization and analysis of a related isatin-s-triazine hydrazone derivative, for example,

confirmed its expected structure and provided detailed insights into its molecular packing and

intermolecular interactions.[11] This establishes X-ray crystallography as the authoritative

method for validating complex triazine scaffolds.

Structure-Function Relationship: Iron (II) Chelation
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The primary application of Ferene triazine and its derivatives is based on its structure-driven

ability to chelate iron(II).

The "Ferroin" Motif and Bidentate Chelation
The N-C-C-N linkage formed by the pyridine ring's nitrogen and the adjacent nitrogen atoms of

the triazine ring constitutes the "ferroin" motif. This configuration allows Ferene triazine to act

as a bidentate chelating agent, meaning it can bind to a central metal ion at two points.[7]

Formation of the Tris-Ferene-Iron(II) Complex
A critical finding from continuous variation studies is that Ferene triazine forms a stable tris

(3:1) complex with iron(II).[1][10] This means three separate Ferene triazine molecules

coordinate with a single Fe²⁺ ion. This 3:1 stoichiometry is crucial for the sensitivity and stability

of iron determination assays using this reagent.[13]

Caption: 3:1 complexation of Ferene triazine ligands with a central Iron(II) ion.

The Impact of Sulfonation: The Ferene Reagent
The parent Ferene triazine has limited use in aqueous biological systems due to its low water

solubility.[7] A minor but critical structural modification—the sulfonation of the two furyl groups—

creates the disodium salt known as Ferene or Ferene-S.[7][14][15] This derivative retains the

vital iron-chelating "ferroin" core but becomes highly water-soluble, making it an excellent

reagent for automated serum iron determinations in clinical chemistry.[7][16] This demonstrates

a classic case of structure modification to enhance functionality for a specific application.

The Ferene Triazine Scaffold in Drug Discovery
Beyond its role as an analytical reagent, the 1,2,4-triazine core of Ferene is a scaffold of

significant interest in drug development.

Structure-Activity Relationships (SAR) of Triazine
Derivatives
The versatility of the triazine ring allows for its functionalization at multiple positions, leading to

the synthesis of vast libraries of compounds. Structure-activity relationship (SAR) studies on

these derivatives have shown that small changes to the substituents on the triazine ring can
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lead to profound differences in biological activity.[3][5] For example, different aryl substituents

at the 5- and 6-positions can modulate a compound's ability to act as a G-protein-coupled

receptor (GPR84) antagonist.[3] Similarly, other triazine derivatives have been optimized as

multi-target ligands for conditions like Alzheimer's disease by incorporating moieties that

provide antioxidant and metal-chelating properties.[17]

Therapeutic Potential and Future Directions
The proven biological activities of various triazine derivatives in areas like oncology and

infectious diseases highlight the potential of this scaffold.[18][19][20] The foundational structure

of Ferene triazine, with its defined stereochemistry and proven metal-chelating ability, serves

as an excellent starting point for the rational design of new therapeutic agents targeting

metalloenzymes or pathways where metal ion homeostasis is dysregulated.

Conclusion
The structure of Ferene triazine is a masterclass in chemical design, where a stable

heterocyclic core is precisely functionalized to create a highly specific and efficient function.

From its 1,2,4-triazine scaffold that promises broad utility in drug discovery to its "ferroin" motif

that enables sensitive iron(II) detection, every aspect of its architecture is significant. A

thorough understanding of its synthesis, structural properties, and functional behavior, as

detailed in this guide, is essential for any scientist looking to utilize, modify, or be inspired by

this remarkable molecule.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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